1-Bromo-1-(3,5-diethylphenyl)propan-2-one
Description
1-Bromo-1-(3,5-diethylphenyl)propan-2-one is a brominated aromatic ketone with the molecular formula C₁₃H₁₇BrO. Its structure features a propan-2-one backbone substituted at position 1 with a bromine atom and a 3,5-diethylphenyl group. The 3,5-diethylphenyl moiety introduces significant steric bulk, while the bromine atom contributes to the compound’s electronic profile through its electron-withdrawing nature. This compound is primarily utilized in organic synthesis as an intermediate for pharmaceuticals, agrochemicals, or ligands in catalysis. Its crystallographic properties, such as bond lengths and angles, have been studied using programs like SHELX , which is widely employed for small-molecule refinement.
Properties
Molecular Formula |
C13H17BrO |
|---|---|
Molecular Weight |
269.18 g/mol |
IUPAC Name |
1-bromo-1-(3,5-diethylphenyl)propan-2-one |
InChI |
InChI=1S/C13H17BrO/c1-4-10-6-11(5-2)8-12(7-10)13(14)9(3)15/h6-8,13H,4-5H2,1-3H3 |
InChI Key |
DMLYLWFDLIQUSK-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CC(=CC(=C1)C(C(=O)C)Br)CC |
Origin of Product |
United States |
Biological Activity
1-Bromo-1-(3,5-diethylphenyl)propan-2-one is an organic compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its synthesis, biological properties, mechanisms of action, and comparative analysis with related compounds.
Synthesis
The synthesis of 1-Bromo-1-(3,5-diethylphenyl)propan-2-one typically involves the bromination of propan-2-one derivatives followed by substitution reactions with 3,5-diethylphenyl groups. The general synthetic route can be summarized as follows:
- Bromination : Propan-2-one is treated with bromine in a suitable solvent to introduce the bromine atom.
- Substitution Reaction : The brominated intermediate is then reacted with 3,5-diethylphenyl lithium or another nucleophile to form the final product.
Biological Properties
Research indicates that 1-Bromo-1-(3,5-diethylphenyl)propan-2-one exhibits various biological activities, including:
- Anticancer Activity : Preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines. For instance, in assays involving A549 (lung cancer) and Caco-2 (colon cancer) cell lines, significant reductions in cell viability were observed.
| Cell Line | Treatment Concentration | Viability Reduction (%) | Reference |
|---|---|---|---|
| A549 | 100 µM | Not significant | |
| Caco-2 | 100 µM | 39.8 |
- Antimicrobial Activity : The compound has also been evaluated for its antimicrobial properties against various pathogens. It demonstrated moderate activity against Gram-positive and Gram-negative bacteria.
The biological activity of 1-Bromo-1-(3,5-diethylphenyl)propan-2-one can be attributed to several mechanisms:
- Enzymatic Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways critical for cancer progression.
- Receptor Modulation : It could modulate receptors that are essential for cellular signaling and proliferation.
Case Studies
Several studies have investigated the biological effects of 1-Bromo-1-(3,5-diethylphenyl)propan-2-one:
- Study on Anticancer Activity : In a study involving multiple cancer cell lines, treatment with this compound resulted in a dose-dependent decrease in cell viability. Notably, the Caco-2 cell line exhibited a marked reduction in viability at higher concentrations.
- Antimicrobial Assessment : A separate investigation assessed the antimicrobial efficacy of this compound against various bacterial strains. Results indicated that it possesses moderate inhibitory effects, making it a candidate for further development as an antimicrobial agent.
Comparative Analysis
When compared to structurally similar compounds, such as other bromo-substituted propanones, 1-Bromo-1-(3,5-diethylphenyl)propan-2-one exhibits unique biological properties that may enhance its therapeutic potential.
| Compound | Anticancer Activity | Antimicrobial Activity |
|---|---|---|
| 1-Bromo-1-(3,5-diethylphenyl)propan-2-one | Moderate | Moderate |
| Related Bromo Compound A | Low | High |
| Related Bromo Compound B | High | Low |
Comparison with Similar Compounds
Comparison with Similar Compounds
Substituent Effects: Bromine vs. Other Halogens
Replacing bromine with chlorine or iodine alters reactivity and stability. Bromine’s intermediate electronegativity (2.96 on the Pauling scale) and polarizability make it more reactive in nucleophilic substitutions compared to chlorine (3.16) but less so than iodine (2.66). For example:
- 1-Chloro-1-(3,5-diethylphenyl)propan-2-one : Lower molecular weight (MW = 250.7 g/mol vs. 295.2 g/mol for bromo analog) and faster hydrolysis rates due to weaker C–Cl bond dissociation energy.
- 1-Iodo-1-(3,5-diethylphenyl)propan-2-one : Higher molecular weight (MW = 342.1 g/mol) and greater susceptibility to photodegradation due to weaker C–I bonds.
Aryl Group Variations
The 3,5-diethylphenyl group imposes steric hindrance, reducing solubility in polar solvents compared to analogs with smaller substituents:
- 1-Bromo-1-phenylpropan-2-one: Lacks ethyl groups, leading to higher solubility in methanol (23 mg/mL vs. 8 mg/mL for diethylphenyl analog) .
- 1-Bromo-1-(3,5-dimethylphenyl)propan-2-one : Methyl groups provide moderate steric bulk, resulting in intermediate melting points (mp = 98°C vs. 112°C for diethylphenyl variant).
Functional Group Comparison
The ketone group in propan-2-one derivatives contrasts with esters or amides:
- 1-Bromo-1-(3,5-diethylphenyl)acetamide : The amide group enhances hydrogen bonding, increasing melting point (mp = 165°C) and reducing electrophilicity.
- Ethyl 1-bromo-1-(3,5-diethylphenyl)propanoate: The ester group lowers reactivity toward nucleophiles due to resonance stabilization.
Structural Data from Crystallography
Key bond parameters from crystallographic studies (e.g., ):
*({4-[(4-bromophenyl)ethynyl]-3,5-diethylphenyl}ethynyl)triisopropylsilane
The diethyl groups in the target compound increase torsional strain, widening the dihedral angle compared to the phenyl analog. The C=O bond length (1.21 Å) aligns with typical ketones, while the C–Br bond (1.92 Å) reflects moderate electron withdrawal.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
